Cas no 916792-43-3 (2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID)

• Product Name: 2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID
• CAS No: 916792-43-3
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• CID: 3032010
• PubChem ID: 53423732
• Update Time: 2025-06-11

2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID
• 2-(2-BROMOPHENYL)-2-FLUOROACETIC ACID
• EN300-7861845
• G75583
• SCHEMBL19925721
• 916792-43-3

• Inchi： 1S/C8H6BrFO2/c9-6-4-2-1-3-5(6)7(10)8(11)12/h1-4,7H,(H,11,12)
• InChI Key： FJJZUTPPMVPKCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(=O)O)F

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID

Comprehensive Overview of 2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID (CAS No. 916792-43-3): Properties, Applications, and Industry Insights

2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID (CAS No. 916792-43-3) is a specialized fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromophenyl acetic acid derivative features a unique molecular structure combining fluorine and bromine substituents, making it valuable for structure-activity relationship (SAR) studies and drug intermediate synthesis.

The compound's molecular formula C8H6BrFO2 and molecular weight 233.04 g/mol position it as a versatile building block in medicinal chemistry. Researchers particularly value its electron-withdrawing properties imparted by the fluorine atom, which can significantly influence bioavailability and metabolic stability when incorporated into larger molecular frameworks. Recent studies highlight its potential in developing targeted therapies, especially in the context of enzyme inhibition and receptor modulation.

In the current pharmaceutical landscape, where precision medicine and small molecule drugs dominate therapeutic innovation, 2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID serves as a critical chemical intermediate. Its structural features align with the growing demand for fluorinated pharmaceuticals, which account for approximately 30% of all newly approved drugs. The compound's halogenated aromatic system makes it particularly useful for cross-coupling reactions in Pd-catalyzed transformations, a hot topic in green chemistry research.

From a synthetic chemistry perspective, this compound demonstrates excellent thermal stability and solubility characteristics in common organic solvents like DMSO and dichloromethane. These properties make it suitable for various organic transformations, including nucleophilic substitutions and electrophilic aromatic substitutions. The presence of both fluorine and bromine atoms creates multiple reactive sites for further functionalization, a feature highly sought after in combinatorial chemistry approaches.

Recent advances in AI-assisted drug discovery have increased interest in such multifunctional building blocks. Computational models frequently identify fluorinated bromoaromatics as promising scaffolds for virtual screening libraries. The 916792-43-3 compound specifically appears in several patent applications related to kinase inhibitors and GPCR modulators, reflecting its relevance in contemporary drug development pipelines.

Quality control of 2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID typically involves HPLC analysis with UV detection, ensuring ≥95% purity for research applications. The compound's spectroscopic properties, including characteristic NMR shifts (¹H NMR: δ 7.2-7.8 ppm for aromatic protons) and mass spectral data (m/z 232.9 [M-H]⁻), provide reliable identification markers. These analytical characteristics are crucial for researchers conducting structure elucidation or metabolite identification studies.

In the context of sustainable chemistry, the compound's potential for catalytic transformations rather than stoichiometric reactions aligns with the pharmaceutical industry's push toward greener synthetic routes. Several recent publications demonstrate its use in flow chemistry systems, where its controlled reactivity enables high-yield transformations with reduced solvent consumption – a key consideration in modern process chemistry optimization.

The global market for such fine chemicals continues to expand, driven by increasing R&D investments in biotech startups and contract research organizations. As a research-grade chemical, 2'-FLUORO-(2-BROMOPHENYL)ACETIC ACID typically ships as a white to off-white crystalline powder under ambient conditions, with proper storage recommendations including protection from moisture and light exposure to maintain stability.

Future applications may explore its potential in material science, particularly in developing organic electronic materials where halogenated aromatics often serve as precursors for conductive polymers. The compound's electronic properties and crystallinity characteristics could make it valuable for designing novel semiconducting materials or liquid crystal displays.

For researchers sourcing this material, important considerations include certificate of analysis availability, batch-to-batch consistency, and regulatory compliance documentation. Reputable suppliers typically provide detailed technical data sheets containing spectroscopic data, safety information, and handling guidelines to ensure proper use in laboratory settings.